Cas no 1251356-88-3 (1-(2,3,4-trimethoxyphenyl)cyclopropan-1-ol)

• Product Name: 1-(2,3,4-trimethoxyphenyl)cyclopropan-1-ol
• CAS No: 1251356-88-3
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 6598733
• PubChem ID: 62668599
• Update Time: 2025-10-29

1-(2,3,4-trimethoxyphenyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,4-trimethoxyphenyl)cyclopropan-1-ol
• Cyclopropanol, 1-(2,3,4-trimethoxyphenyl)-
• EN300-1848458
• AKOS011962614
• 1251356-88-3
• CS-0353315

• Inchi： 1S/C12H16O4/c1-14-9-5-4-8(12(13)6-7-12)10(15-2)11(9)16-3/h4-5,13H,6-7H2,1-3H3
• InChI Key： SECHXXULHIJSBI-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C(OC)=C2OC)(O)CC1

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Boiling Point: 353.0±42.0 °C(Predicted)
• pka: 14.05±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(2,3,4-trimethoxyphenyl)cyclopropan-1-ol

1-(2,3,4-Trimethoxyphenyl)cyclopropan-1-ol (CAS No. 1251356-88-3): A Comprehensive Overview

1-(2,3,4-Trimethoxyphenyl)cyclopropan-1-ol, also referred to by its CAS number 1251356-88-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a trimethoxyphenyl group. The presence of the trimethoxyphenyl moiety imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations and biological studies.

The synthesis of 1-(2,3,4-trimethoxyphenyl)cyclopropan-1-ol involves a series of well-established organic reactions. Typically, the compound is prepared through the alkylation of a suitable phenol derivative with a cyclopropyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the reliance on hazardous reagents. These improvements align with the growing emphasis on green chemistry principles in modern chemical research.

From a structural standpoint, the cyclopropane ring in this compound is highly strained due to its triangular geometry. This strain contributes to the reactivity of the molecule, making it an attractive candidate for studies on ring-opening reactions. The trimethoxyphenyl group, on the other hand, introduces electron-donating effects that can modulate the electronic environment of the cyclopropane ring. This interplay between steric and electronic factors makes 1-(2,3,4-trimethoxyphenyl)cyclopropan-1-ol a versatile building block in organic synthesis.

Recent research has highlighted the potential applications of this compound in drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, studies have shown that derivatives of 1-(2,3,4-trimethoxyphenyl)cyclopropan-1-ol exhibit promising activity against certain kinases involved in cancer pathways. These findings underscore the importance of exploring such compounds as leads for therapeutic development.

In addition to its role in pharmacology, this compound has found applications in materials science. The ability to modify its structure through functional group transformations enables its use as a precursor for advanced materials such as polymers and nanoparticles. Recent breakthroughs in nanotechnology have leveraged this compound's properties to develop novel materials with enhanced mechanical and electronic characteristics.

From an analytical perspective, 1-(2,3,4-trimethoxyphenyl)cyclopropan-1-ol can be characterized using a variety of spectroscopic techniques. High-resolution mass spectrometry (HRMS) provides precise molecular weight determination, while nuclear magnetic resonance (NMR) spectroscopy offers insights into its molecular structure and dynamics. These analytical tools are essential for confirming the identity and purity of the compound during synthesis and characterization.

The stability and reactivity of this compound under different conditions have also been subjects of recent investigation. Studies have demonstrated that 1-(2,3,4-trimethoxyphenyl)cyclopropan-1-ol exhibits moderate thermal stability but is highly reactive toward nucleophilic attack due to the strain in its cyclopropane ring. Understanding these properties is crucial for optimizing its use in various chemical processes.

In conclusion, 1-(2,3,4-trimethoxyphenyl)cyclopropan-1-ol (CAS No. 1251356-88-3) is a multifaceted compound with applications spanning organic synthesis, pharmacology, and materials science. Its unique structure and reactivity make it a valuable tool for researchers across these disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.